Haloxyfop-P

• IUPAC Name: (2R)-2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoic acid
• InChI: InChI=1S/C15H11ClF3NO4/c1-8(14(21)22)23-10-2-4-11(5-3-10)24-13-12(16)6-9(7-20-13)15(17,18)19/h2-8H,1H3,(H,21,22)/t8-/m1/s1
• InChI Key: GOCUAJYOYBLQRH-MRVPVSSYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: C[C@H](C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C15H11ClF3NO4
• DSSTOX Substance ID: DTXSID90904725
• Molecular Weight: 361.70 g/mol
• CAS RN: 95977-29-0

Description

Haloxyfop-P is a postemergence herbicide, primarily used for the control of grass weeds in rice cultivation. It belongs to the family of aryloxyphenoxyproponic acid herbicides.

Molecular Structure Analysis

Haloxyfop-P has a molecular formula of C15H11ClF3NO4. Its average mass is 361.700 Da and its monoisotopic mass is 361.032867 Da. The molecule has 5 hydrogen bond acceptors and 1 hydrogen bond donor.

Physical And Chemical Properties Analysis

Haloxyfop-P has a low volatility with a vapour pressure of 2.6 x 10-5 P at 20°C. It is slightly soluble in water. The solubility is somewhat influenced by pH in the range between 5 and 9.

Scientific Research Applications

Herbicide for Controlling Grassy Weeds

. .

Resistance Monitoring in Cotton Fields

. . .

Study of Resistance Mechanisms

Haloxyfop-P is used in research to study the mechanisms of resistance in weeds. For instance, resistant and susceptible D. sanguinalis respond differently to Haloxyfop-P-methyl in the activity of resistance-related enzymes, suggesting the potential involvement of NADPH, CarE and GSTs in D. .

Use in Various Crops

.

Residue Level Review

.

Consumer Risk Assessment

Haloxyfop-P is used in scientific research for consumer risk assessment. .

Safety and Hazards

Haloxyfop-P is harmful if swallowed and very toxic to aquatic life with long-lasting effects. It’s recommended to wear appropriate chemical-resistant gloves, suitable protective clothing, and respiratory equipment in case of insufficient ventilation.

Future Directions

In November 2020, the approval of the active substance Haloxyfop-P was not renewed, as the active substance was no longer supported for renewal of approval. This could impact the future use and research directions of Haloxyfop-P.

Mechanism of Action

Target of Action

Haloxyfop-P primarily targets the enzyme Acetyl-CoA carboxylase 2 . This enzyme plays a crucial role in the initial phase of fatty acid synthesis .

Mode of Action

Haloxyfop-P acts as an inhibitor of the Acetyl-CoA carboxylase 2 . By inhibiting this enzyme, it disrupts the synthesis of fatty acids, which are essential for cell membrane development and cell growth .

Biochemical Pathways

The inhibition of Acetyl-CoA carboxylase 2 by Haloxyfop-P affects the fatty acid synthesis pathway . This disruption leads to a halt in cell membrane development and cell growth, particularly in the meristematic tissues .

Pharmacokinetics

It is known that haloxyfop-p is absorbed by both the foliage and roots of plants . It is then hydrolyzed to its active form, which is translocated to the meristematic tissues .

Result of Action

The primary result of Haloxyfop-P’s action is the inhibition of growth in targeted plants . By disrupting fatty acid synthesis, it prevents the development of cell membranes, leading to a halt in cell growth .

Action Environment

Haloxyfop-P is chemically labile, meaning it can be hydrolyzed just as quickly in a sterile soil as in a fresh soil . This suggests that the compound’s action, efficacy, and stability can be influenced by environmental factors such as soil composition .

Synthesis routes and methods I

Procedure details

To a solution of methyl 2-[4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)phenoxy]propionate (1.75 g) in methanol (15 ml) is added potassium hydroxide (1.0 g) in water (10 ml). The resulting mixture is stirred at RT until a clear solution is obtained (~20 min). Most of the methanol is removed, and the aqueous solution is acidified with dilute HCl and extracted with ether. The combined ether extracts are dried and concentrated to dryness to give 2-[4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)-phenoxy]propionic acid.

Synthesis routes and methods II

Procedure details

Q & A

Q1: What is the primary target of Haloxyfop-P-methyl in plants?

A1: Haloxyfop-P-methyl inhibits the activity of Acetyl-CoA Carboxylase (ACCase), an enzyme crucial for fatty acid biosynthesis in plants. [, , ]

Q2: What are the downstream effects of ACCase inhibition by Haloxyfop-P-methyl?

A2: Inhibition of ACCase disrupts lipid synthesis, which is essential for cell membrane formation and function. This ultimately leads to plant death. [, , ]

Q3: What is the molecular formula and weight of Haloxyfop-P-methyl?

A3: The molecular formula of Haloxyfop-P-methyl is C19H19ClO5, and its molecular weight is 378.8 g/mol.

Q4: What spectroscopic data is available for Haloxyfop-P-methyl?

A4: Researchers have used High-Performance Liquid Chromatography (HPLC) coupled with various detectors, including UV and Mass Spectrometry (MS/MS), to characterize and quantify Haloxyfop-P-methyl. [, ]

Q5: How does the presence of straw residue affect the movement of Haloxyfop-P-methyl in the soil?

A5: Straw residue can act as a barrier and impede the movement of Haloxyfop-P-methyl into the soil, potentially impacting its effectiveness. This effect is influenced by factors such as rainfall and the herbicide's formulation. []

Q6: Does rain or irrigation affect the movement of Haloxyfop-P-methyl through straw residue?

A6: Yes, rainfall or irrigation before or after application can influence the movement of Haloxyfop-P-methyl through straw. Research suggests that the herbicide moves more readily through wet straw than dry straw. [, ]

Q7: Is Haloxyfop-P-methyl considered a selective herbicide?

A7: Yes, Haloxyfop-P-methyl is considered a selective herbicide. It is primarily effective against grasses while generally being safe for broadleaf crops like cotton and soybean. [, , ]

Q8: What are some of the crops for which Haloxyfop-P-methyl is registered for use?

A8: Haloxyfop-P-methyl is used to control grasses in various crops, including cotton, soybean, peanut, eucalyptus, and tobacco. [, , , , ]

Q9: How does the addition of a safener impact the selectivity of Haloxyfop-P-methyl?

A9: Safeners, such as 3-dichloroacetyl oxazolidine and its optical isomers, can protect certain crops from Haloxyfop-P-methyl injury while maintaining its effectiveness against target weeds. []

Q10: What formulations of Haloxyfop-P-methyl are commercially available?

A10: Haloxyfop-P-methyl is available in various formulations, including emulsifiable concentrates (EC) and water-dispersible granules (WG). [, , ]

Q11: What is the role of adjuvants in formulations containing Haloxyfop-P-methyl?

A11: Adjuvants, such as mineral oil, are often added to Haloxyfop-P-methyl formulations to enhance its efficacy by improving its uptake and penetration into the target plants. [, , ]

Q12: What are the primary mechanisms of resistance to Haloxyfop-P-methyl in weeds?

A12: Resistance to Haloxyfop-P-methyl can arise from target-site mutations in the ACCase enzyme or enhanced herbicide metabolism. [, , , ]

Q13: Is there cross-resistance between Haloxyfop-P-methyl and other ACCase-inhibiting herbicides?

A13: Yes, cross-resistance has been observed between Haloxyfop-P-methyl and other ACCase inhibitors, such as clethodim, quizalofop-P-ethyl, and fluazifop-P-butyl. [, , ]

Q14: What analytical methods are used to measure Haloxyfop-P-methyl residues in plant and soil samples?

A15: HPLC coupled with MS/MS is a common and sensitive method for quantifying Haloxyfop-P-methyl residues in various matrices like soil, tobacco, and rape. [, , ]

Q15: What is the environmental fate of Haloxyfop-P-methyl after application?

A16: Haloxyfop-P-methyl can be degraded in the environment through processes such as photodegradation, microbial degradation, and chemical hydrolysis. []

Q16: Are there alternative weed control methods or herbicides available for managing Haloxyfop-P-methyl-resistant weeds?

A18: Integrated weed management strategies that combine cultural practices, mechanical control methods, and the use of herbicides with different modes of action are crucial for managing resistant weeds. [, , , , , , ]